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Introduction

Cashmeran, with the chemical name 1,2,3,5,6,7-hexahydro-1,1,2,3,3-pentamethyl-4H-inden-4-
one and CAS number 33704-61-9, is a synthetic fragrance ingredient widely used in a variety
of consumer products, including perfumes, cosmetics, and household cleaners.[1][2] Its
characteristic warm, musky, and woody scent has made it a popular component in fragrance
formulations.[2][3] As a result of its widespread use, Cashmeran is released into the
environment primarily through wastewater treatment plant (WWTP) effluents.[1][4] This
technical guide provides an in-depth overview of the environmental fate and degradation of
Cashmeran, compiling available data on its physicochemical properties, biodegradability,
bioaccumulation potential, and photodegradation. Detailed experimental protocols for key
studies and diagrams illustrating its environmental pathways are also presented to support
further research and risk assessment.

Physicochemical Properties

The environmental partitioning and fate of a chemical are largely governed by its
physicochemical properties. Cashmeran is a solid at room temperature with a relatively low
melting point.[2][5] It is characterized by low water solubility and a high octanol-water partition
coefficient (log Kow), indicating its lipophilic nature and a tendency to partition to organic matter
in soil and sediment.[3]
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Table 1: Physicochemical Properties of Cashmeran

Property Value Reference
Molecular Formula C14H220 [3]
Molecular Weight 206.32 g/mol [2]

Physical Form White to off-white solid [3]

Melting Point 27 °C [1][5]

. ) 220-286 °C (decomposition
Boiling Point [11[2][5]
may occur at 220 °C)

Vapour Pressure lPa@ 25°C [1]
Water Solubility 49.1 mg/L @ 20 °C [1]
Octanol-Water Partition
o 4.2 @ 20 °C [1]13]

Coefficient (log Kow)
Henry's Law Constant 1.44 Pa-m3/mol [6]
Soil Adsorption Coefficient (log

2.3 [1]

Koc)

Environmental Fate and Degradation

The environmental fate of Cashmeran is influenced by a combination of biotic and abiotic
processes. Due to its physicochemical properties, upon release into the aquatic environment, it
has a tendency to adsorb to suspended solids and sediments.[3]

Biodegradation

Studies on the biodegradability of Cashmeran have consistently shown that it is not readily
biodegradable.[1][3] This persistence suggests that it has the potential to remain in the
environment for extended periods.

Table 2: Biodegradability of Cashmeran
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Test Type Duration Biodegradation Reference

OECD TG 301C

-~ 28 days 0% [1][3]
(Modified MITI Test 1)

This lack of significant biodegradation in standard tests indicates that microbial degradation in
conventional wastewater treatment plants and the wider environment is likely to be a slow
process.

Bioaccumulation

Cashmeran's high log Kow value suggests a potential for bioaccumulation in aquatic
organisms.[1] However, experimental data from bioconcentration studies indicate a low to
moderate potential for bioaccumulation in fish.

Table 3: Bioaccumulation of Cashmeran

Bioconcentrati

Test Type Species Duration on Factor Reference
(BCF)
Cyprinus carpio 157 L/kg (lipid-
OECD TG 305 P P 56 days _g (ip [3]
(Carp) normalized)

The measured BCF is below the threshold for classification as a bioaccumulative substance.[3]

Photodegradation

Photodegradation is a significant abiotic degradation pathway for Cashmeran. In the
atmosphere, it is expected to be rapidly degraded by hydroxyl radicals.[1] Studies have also
shown that Cashmeran can be photodegraded by UV irradiation in agueous solutions.[7]

Table 4: Photodegradation of Cashmeran
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Compartment Process Half-life Reference

Photo-oxidation by
Atmosphere ] 1.2 hours (calculated) [1]
hydroxyl radicals

] ] ) o Readily
Aquatic Environment UV irradiation [7]
photodegraded

Experimental Protocols
OECD Test Guideline 301C: Ready Biodegradability —
Modified MITI Test (I)

This test is designed to assess the ready biodegradability of chemicals by aerobic

microorganisms.[6][8]

e Principle: The consumption of oxygen by a microbial inoculum in the presence of the test
substance is measured over a 28-day period.[8] Biodegradation is calculated as the
percentage of the theoretical oxygen demand (ThOD) consumed.

e Inoculum: Activated sludge from a wastewater treatment plant treating predominantly
domestic sewage is typically used.[5]

o Test Conditions: The test is conducted in the dark at a constant temperature (25 +1 °C) in a
closed respirometer.[8] The test substance is the sole source of organic carbon.

e Procedure:

A defined volume of mineral medium is inoculated with a small volume of activated sludge.

[¢]

The test substance is added to the test flasks, and control flasks contain only the inoculum

[¢]

and mineral medium.

o

The oxygen consumption is measured continuously or at frequent intervals for 28 days.

[e]

The percentage biodegradation is calculated by comparing the oxygen consumed by the
test substance (corrected for the blank) with its ThOD.
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o Pass Level: A substance is considered readily biodegradable if it reaches 60% of its ThOD
within a 10-day window during the 28-day test period.[6]

OECD Test Guideline 305: Bioconcentration in Fish

This guideline describes a procedure to determine the bioconcentration of a chemical in fish.[9]
[10]

e Principle: Fish are exposed to the test substance in water under flow-through or semi-static
conditions for a defined period (uptake phase), followed by a period in clean water
(depuration phase).[11] The concentration of the test substance in the fish tissue is
measured at intervals during both phases.

o Test Species: A variety of fish species can be used, with carp (Cyprinus carpio) being a
common choice.[3]

» Test Conditions: The test is conducted at a constant temperature with controlled water quality
parameters (e.g., pH, dissolved oxygen).[11]

e Procedure:

o Uptake Phase: Fish are exposed to a constant, sublethal concentration of the test
substance in the water for a period of up to 28 days.[1] Water and fish samples are taken
at regular intervals for analysis.

o Depuration Phase: After the uptake phase, the remaining fish are transferred to clean
water and monitored for a period to determine the rate of elimination of the substance.
Fish samples are taken at intervals.

o Data Analysis: The bioconcentration factor (BCF) is calculated as the ratio of the
concentration of the test substance in the fish (Cf) to its concentration in the water (Cw) at
steady-state. A kinetic BCF can also be calculated from the uptake and depuration rate
constants.

Environmental Fate and Risk Assessment Workflow
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The following diagrams illustrate the environmental fate pathway of Cashmeran and a typical
workflow for its environmental risk assessment.
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Caption: Environmental fate pathway of Cashmeran.
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Caption: Environmental risk assessment workflow.

Conclusion

The available scientific data indicate that Cashmeran is persistent in the environment, with low
rates of biodegradation.[1][3] While its potential for bioaccumulation is considered low to
moderate based on experimental studies, its persistence warrants ongoing monitoring and
research.[3] Photodegradation appears to be a more significant removal pathway, particularly in
the atmosphere.[1][7] The information compiled in this guide, including the detailed
experimental protocols and illustrative diagrams, provides a comprehensive resource for
researchers and professionals involved in the environmental risk assessment of fragrance
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ingredients. Further research should focus on the long-term fate of Cashmeran in various
environmental compartments and the potential for the formation of degradation products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b120643?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

